2-fluoro-N-(6-mercaptopyridazin-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-(6-sulfanylidene-1H-pyridazin-3-yl)benzamide
• InChI: InChI=1S/C11H8FN3OS/c12-8-4-2-1-3-7(8)11(16)13-9-5-6-10(17)15-14-9/h1-6H,(H,15,17)(H,13,14,16)
• InChI Key: KBEDMRPQDBLYNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NNC(=S)C=C2)F
• Molecular Formula: C11H8FN3OS
• Molecular Weight: 249.27 g/mol
• CAS No.: 1286700-21-7

Description

2-fluoro-N-(6-mercaptopyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C11H8FN3OS and its molecular weight is 249.26. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Fluoro and trifluoromethyl derivatives of benzamides, similar in structure to 2-fluoro-N-(6-mercaptopyridazin-3-yl)benzamide, have been explored for their antimicrobial properties. Studies have shown that such compounds exhibit significant antifungal and antibacterial activity, particularly against fungi and Gram-positive microorganisms, with some also displaying activity against Gram-negative strains (Carmellino et al., 1994).

Imaging and Diagnostics

Fluorine-containing benzamide analogs have been developed for positron emission tomography (PET) imaging of the sigma-2 receptor status in solid tumors. The incorporation of fluorine-18 into these compounds allows for high tumor uptake and effective imaging of tumor receptor status, indicating potential applications in cancer diagnostics (Tu et al., 2007).

Cancer Treatment

Compounds structurally similar to this compound have been investigated for their potential in cancer treatment. Specifically, fluoro-substituted benzamides have shown promise as inhibitors of anaplastic lymphoma kinase (ALK), suggesting their utility in developing therapies for certain types of cancer (Teffera et al., 2013).

Herbicide Development

Research has demonstrated that fluorinated benzamides can be effective in herbicide formulations. These compounds, including derivatives like this compound, act by inhibiting key enzymes in plants, offering potential for developing new herbicides with high efficacy and safety to crops (Huang et al., 2005).

Antiviral Applications

Fluorinated benzamides have been explored for their potential in treating viral infections. For instance, studies on hepatitis C virus polymerase inhibitors have identified fluoro-substituted benzamides as promising candidates for antiviral therapy, demonstrating their potential in the treatment of viral diseases (Cheng et al., 2010).